Cas no 2229340-22-9 (tert-butyl 3-(2-amino-3,3-difluoropropyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-amino-3,3-difluoropropyl)piperidine-1-carboxylate
• CAS No: 2229340-22-9
• MF: C₁₃H₂₄F₂N₂O₂
• MW: 278.338670730591
• CID: 5928577
• PubChem ID: 165683247
• Update Time: 2025-05-19

tert-butyl 3-(2-amino-3,3-difluoropropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-amino-3,3-difluoropropyl)piperidine-1-carboxylate
• EN300-1882516
• 2229340-22-9

• Inchi： 1S/C13H24F2N2O2/c1-13(2,3)19-12(18)17-6-4-5-9(8-17)7-10(16)11(14)15/h9-11H,4-8,16H2,1-3H3
• InChI Key： KVPOXCPWNKHCEL-UHFFFAOYSA-N
• SMILES： FC(C(CC1CN(C(=O)OC(C)(C)C)CCC1)N)F

Computed Properties

• Exact Mass: 278.18058434g/mol
• Monoisotopic Mass: 278.18058434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 3-(2-amino-3,3-difluoropropyl)piperidine-1-carboxylate

Introduction to Tert-butyl 3-(2-amino-3,3-difluoropropyl)piperidine-1-carboxylate (CAS No. 2229340-22-9)

Tert-butyl 3-(2-amino-3,3-difluoropropyl)piperidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2229340-22-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its tert-butyl substituent and the presence of fluorine atoms in the side chain, contribute to its unique chemical properties and make it a subject of interest for further research and development.

The molecular structure of tert-butyl 3-(2-amino-3,3-difluoropropyl)piperidine-1-carboxylate consists of a piperidine ring substituted at the 3-position with a 2-amino-3,3-difluoropropyl group, further modified with a tert-butyl carboxylate moiety at the 1-position. This configuration imparts specific steric and electronic characteristics to the molecule, which can influence its interactions with biological targets. The presence of fluorine atoms, in particular, has been extensively studied for its ability to modulate metabolic stability, binding affinity, and overall pharmacokinetic profiles of drug candidates.

In recent years, there has been a growing interest in developing novel compounds that incorporate fluorinated piperidine scaffolds due to their demonstrated efficacy in various therapeutic areas. For instance, fluorinated piperidines have been explored as key structural elements in kinase inhibitors, antiviral agents, and central nervous system (CNS) drugs. The compound tert-butyl 3-(2-amino-3,3-difluoropropyl)piperidine-1-carboxylate represents an advanced derivative that builds upon these established motifs, potentially offering improved pharmacological properties.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The combination of the tert-butyl group, which can enhance solubility and metabolic stability, with the fluorinated side chain, which can improve binding interactions at the target site, makes this molecule a versatile candidate for medicinal chemistry libraries. Researchers have utilized similar structural motifs in the development of small-molecule inhibitors targeting protein-protein interactions and enzyme inhibition pathways. The 2-amino group present in the side chain also provides opportunities for further functionalization, allowing chemists to tailor the properties of the compound to specific biological needs.

Recent advancements in computational chemistry and structure-based drug design have enabled more efficient screening processes for identifying promising drug candidates. The unique features of tert-butyl 3-(2-amino-3,3-difluoropropyl)piperidine-1-carboxylate make it an attractive candidate for virtual screening campaigns aimed at identifying novel therapeutic agents. By leveraging high-throughput virtual screening techniques combined with molecular dynamics simulations, researchers can predict potential binding modes and optimize interactions with biological targets such as enzymes and receptors.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies may include nucleophilic substitution reactions to introduce the 2-amino-3,3-difluoropropyl group onto the piperidine core, followed by carboxylation at the 1-position using appropriate coupling reagents. Advances in synthetic methodologies have made it possible to achieve these transformations with greater efficiency and selectivity, reducing unwanted byproducts and improving overall process scalability.

The pharmacological evaluation of tert-butyl 3-(2-amino-3,3-difluoropropyl)piperidine-1-carboxylate has begun to yield promising results in preclinical studies. Initial assays have suggested potential activity against various disease-related targets, including kinases involved in cancer progression and neurotransmitter receptors implicated in neurological disorders. The ability of fluorinated piperidines to enhance binding affinity has been particularly noted in these studies, making this compound a valuable asset in drug discovery efforts.

One area where this compound shows particular promise is in the treatment of cancers characterized by aberrant signaling pathways. Kinase inhibitors are among the most successful classes of anticancer drugs on the market today, and fluorinated piperidine derivatives have emerged as effective scaffolds for developing novel inhibitors. The structural features of tert-butyl 3-(2-amino-3,3-difluoropropyl)piperidine-1-carboxylate, including its fluorinated side chain and bulky tert-butyl group, are well-suited for modulating kinase activity through precise interactions with critical residues in the active site.

Furthermore, the compound's potential as an antiviral agent has not been overlooked. Viruses often rely on host cellular machinery for replication, making enzymes such as proteases and polymerases attractive targets for antiviral therapy. The unique chemical properties of tert-butyl 3-(2-amino-3,3-difluoropropyl)piperidine-1-carboxylate may enable it to interfere with viral replication processes by inhibiting key enzymatic activities or disrupting protein-protein interactions essential for viral assembly.

The development of CNS-targeting drugs represents another area where this compound could make significant contributions. Neurotransmitter receptors such as serotonin receptors (5-HT receptors) play crucial roles in regulating mood disorders like depression and anxiety. Fluorinated piperidines have been successfully incorporated into ligands that modulate these receptors' activity without causing excessive side effects. The structural framework provided by tert-butyl 3-(2-amino-3,3-difluoropropyl)piperidine-1-carboxylate may allow for fine-tuning interactions with CNS targets to produce therapeutic effects while minimizing off-target liabilities.

In conclusion,tert-butyl 3-(2-amino-3,3-difluoropropyl)piperidine-1-carboxylate (CAS No. 2229340-22-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for further exploration as a building block or lead compound in drug discovery efforts targeting various diseases. As research continues to uncover new applications for fluorinated piperidines,this molecule is poised to play an important role in advancing therapeutic strategies across multiple therapeutic areas.